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Compound of Interest

Compound Name: 3-Fluorobenzoylacetonitrile

Cat. No.: B1302146 Get Quote

Technical Guide: Safety and Hazards of 3-
Fluorobenzonitrile
Disclaimer: The following information pertains to 3-Fluorobenzonitrile (CAS No. 403-54-3). The

initial request for "3-Fluorobenzoylacetonitrile" did not yield specific results, and it is

presumed that "3-Fluorobenzonitrile" was the intended compound due to structural similarities

and the prevalence of safety data for this substance. Researchers should verify the identity of

their specific compound before proceeding.

This technical guide provides a comprehensive overview of the safety data, hazards, and

handling protocols for 3-Fluorobenzonitrile, designed for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
A summary of the key physicochemical properties of 3-Fluorobenzonitrile is presented below.

This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Reference

Molecular Formula C7H4FN [1][2]

Molecular Weight 121.11 g/mol [1][2]

CAS Number 403-54-3 [1][2]

Appearance Clear very slight yellow solid [1]

Melting Point -16 °C [1][3]

Boiling Point 182-183 °C at 753 mm Hg [1][3]

Density 1.133 g/mL at 25 °C [3]

Refractive Index 1.5043 at 20 °C [3]

Flash Point Not specified

Solubility Not specified

Hazard Identification and GHS Classification
3-Fluorobenzonitrile is a hazardous substance with acute toxicity. The GHS classification

highlights significant risks associated with handling this compound.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / 4
H301/H302: Toxic/Harmful if

swallowed[2][4]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[2][4]

Acute Toxicity, Inhalation Category 1 / 4
H330/H332: Fatal/Harmful if

inhaled[2][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[4]

Serious Eye Damage/Eye

Irritation
Category 1 / 2A

H318/H319: Causes serious

eye damage/irritation[2][4]

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation[2][4]

Short-term (acute) aquatic

hazard
Category 3 H402: Harmful to aquatic life

Signal Word: Danger[4]

Hazard Pictograms:

Caption: GHS Hazard Pictograms for 3-Fluorobenzonitrile.

Experimental Protocols & Handling
Due to the significant hazards associated with 3-Fluorobenzonitrile, strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE)
A diagram illustrating the necessary PPE for handling this compound is provided below.
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Required Personal Protective Equipment

Fume Hood or 
Well-Ventilated Area

Tightly Fitting Safety Goggles
 & Face Shield (8-inch minimum)

Chemical-Resistant Gloves
(Inspect Before Use)

Flame Retardant Antistatic
Protective Clothing

NIOSH/MSHA Approved Respirator
(if exposure limits are exceeded

or irritation occurs)

Researcher

Work In

Wear

Wear

Wear

Use As Needed

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE) for handling 3-

Fluorobenzonitrile.

Safe Handling and Storage
Handling:

Work under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[5][6] Do not breathe mist, vapors, or spray.[5]

Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke when using this

product.[7]

Use non-sparking tools and take precautionary measures against static discharge.[6][8]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]

Keep away from heat, sparks, open flames, and hot surfaces.[5][10]

Store locked up or in an area accessible only to qualified or authorized persons.[7]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[1]

[5][7]

First-Aid Measures
The following flowchart outlines the immediate first-aid procedures in case of exposure.

Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
If not breathing, give artificial respiration.

Wash with plenty of soap and water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate
Medical Attention/

Call a POISON CENTER

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 3-Fluorobenzonitrile.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards:

Combustible material.[5]

During a fire, irritating and highly toxic gases may be generated by thermal decomposition

or combustion.[1]

Hazardous combustion products include carbon oxides, nitrogen oxides (NOx), hydrogen

fluoride, and cyanide fumes.[1][5][7]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][5][7]

Toxicological Information
The toxicological properties of 3-Fluorobenzonitrile have not been fully investigated.[1]

However, it is classified as acutely toxic if swallowed, in contact with skin, or if inhaled. General

information for cyanogen compounds and nitriles indicates a potential for the release of

hydrocyanic acid, which can block cellular respiration and lead to cardiovascular disorders,

dyspnea, and unconsciousness.

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[1]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[1][5][7]

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

nitrogen oxides, carbon monoxide, carbon dioxide, cyanide fumes, hydrogen fluoride, and

nitrogen.[1][5][7]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Do not

mix with other waste. Handle uncleaned containers as you would the product itself. It is the
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responsibility of the waste generator to properly classify the waste.

This guide is intended to provide essential safety information. Always refer to the most current

and complete Safety Data Sheet (SDS) for 3-Fluorobenzonitrile before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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